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Compound of Interest

Compound Name: Dimethyl Glutarate

Cat. No.: B1670675

The proper disposal of dimethyl glutarate is crucial for maintaining laboratory safety and
ensuring environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
chemical responsibly. Adherence to these protocols is essential to minimize risks and comply
with regulations.

Immediate Safety and Handling Protocols

Dimethyl glutarate is a combustible liquid considered a hazardous substance that can cause
skin, eye, and respiratory irritation.[1][2] It also has the potential to form explosive peroxides
with prolonged exposure to air and light.[1] Therefore, strict safety measures are imperative.

Personal Protective Equipment (PPE): Before handling dimethyl glutarate, ensure the
following PPE is worn:

Eye Protection: Safety glasses with side shields or goggles.[2][3]

Hand Protection: Impervious chemical-resistant gloves.

Body Protection: A lab coat or synthetic apron.

Respiratory Protection: Generally not required under normal use with adequate ventilation,
but a NIOSH/MSHA approved respirator is necessary for large-scale use or emergencies.

Handling and Storage:
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» Always work in a well-ventilated area.
e Ensure that safety showers and eyewash stations are readily accessible.

» Store dimethyl glutarate in its original, tightly sealed container in a cool, dry, and well-
ventilated location.

o Keep it away from incompatible materials such as strong oxidizing agents, acids, and alkalis,
as well as heat, sparks, and open flames.

» Note the date of receipt and opening. Unopened containers should be used within 18
months, while opened containers should not be stored for longer than 12 months due to the

risk of peroxide formation.

Summary of Key Chemical Data

For quick reference, the following table summarizes important quantitative data for dimethyl

glutarate.
Property Value
Physical State Liquid

Melting Point -38°C to -35°C (-34.6°F to -31°F)
Boiling Point 210 - 215°C (410 - 419°F)
Flash Point 97 - 109°C (207 - 228°F)

Autoignition Temperature

365 - 370°C (689 - 698°F)

Explosive Limits

0.9% (Lower) - 7.9% (Upper)

Specific Gravity

~1.09 @ 20-25°C

Water Solubility

4.3 -5.3 g/lL @ 20°C (Slightly miscible)

LD50 (Oral, Rat)

>5000 mg/kg

Storage Class (LGK, Germany)

10 (Combustible liquids)
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Step-by-Step Disposal and Spill Neutralization
Procedures

Disposal of chemical waste is governed by strict regulations. Always consult local, state, and
federal guidelines before proceeding.

Accidental Spill Cleanup Protocol

o Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames
from the area.

e Ensure Ventilation: Work upwind of the spill and ensure the area is well-ventilated.
o Evacuate Personnel: Clear the area of all non-essential personnel.

o Contain the Spill: Use a non-combustible, inert absorbent material like sand, diatomite, or
vermiculite to contain and absorb the spilled liquid. Do not use combustible materials like
sawdust.

o Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled
container for hazardous waste disposal.

o Decontaminate Area: Clean the spill surface thoroughly. Some sources recommend
scrubbing with alcohol. Finish by cleaning with soap and water.

e Prevent Environmental Contamination: Do not allow the spill or cleanup materials to enter
drains or waterways.

Bulk Chemical Disposal Procedure

A hierarchical approach to waste management is recommended: Reduce, Reuse, Recycle, and
finally, Dispose.

o Evaluation: Determine if the dimethyl glutarate is unused and uncontaminated. If so, it may
be suitable for recycling or redistribution.

e Segregation: Do not mix dimethyl glutarate waste with other chemical waste streams,
especially incompatible materials. Relatively unreactive organic reagents should be collected
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in a designated container.

o Containerization: Store waste dimethyl glutarate in its original container or a clearly
labeled, sealed, and appropriate waste container. Handle uncleaned empty containers as
you would the product itself.

» Professional Disposal: Arrange for disposal through a licensed and certified hazardous waste
management company. Provide them with a copy of the Safety Data Sheet (SDS).
Legislation regarding waste disposal varies by location, and it is the user's responsibility to
comply with all applicable laws.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper management and disposal of
dimethyl glutarate.
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Caption: Workflow for Dimethyl Glutarate Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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